Cas no 105608-29-5 ((11R,14S)-14-Hydroxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-15-one)

(11R,14S)-14-Hydroxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-15-one structure
105608-29-5 structure
Product Name:(11R,14S)-14-Hydroxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-15-one
CAS No:105608-29-5
MF:C18H19NO5
MW:329.347165346146
CID:148176
PubChem ID:163008618
Update Time:2024-03-01

(11R,14S)-14-Hydroxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-15-one Chemical and Physical Properties

Names and Identifiers

    • Hasubanan-7-one,8,10-epoxy-8-hydroxy-17-methyl-2,3-[methylenebis(oxy)]-, (8b,10b)- (9CI)
    • Stephanaberrine
    • (11R,14S)-14-Hydroxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa
    • (11R,14S)-14-Hydroxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-15-one
    • Inchi: 1S/C18H19NO5/c1-19-5-4-16-3-2-15(20)18(21)17(16,19)8-14(24-18)10-6-12-13(7-11(10)16)23-9-22-12/h6-7,14,21H,2-5,8-9H2,1H3/t14-,16?,17?,18-/m1/s1
    • InChI Key: CRHLDFQHFBGPOT-AGERRDQYSA-N
    • SMILES: O1[C@H]2C3C=C4C(=CC=3C35CCC([C@@]1(C3(C2)N(C)CC5)O)=O)OCO4

Computed Properties

  • Exact Mass: 329.12632271g/mol
  • Monoisotopic Mass: 329.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2
  • XLogP3: 0.6
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